2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene
Overview
Description
2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene, also known as 1,1-Difluoroethyl-4-methylbenzene, is an organic compound belonging to the class of compounds known as aromatic hydrocarbons. It is a colorless liquid with a sweet smell and a boiling point of 74.1°C. It is a versatile compound that is used in a variety of applications in the scientific research field.
Scientific Research Applications
Organometallic Chemistry and Catalysis
Fluorobenzenes like 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene are increasingly recognized for their role in organometallic chemistry and transition-metal-based catalysis. Their fluorine substituents reduce the ability to donate π-electron density, making them useful as non-coordinating solvents or easily displaced ligands in metal complexes. This property opens avenues for catalytic reactions, including C-H and C-F bond activation using reactive transition metal complexes (Pike, Crimmin, & Chaplin, 2017).
Electrochemical Fluorination
Electrochemical fluorination is another significant application. Studies demonstrate that compounds similar to 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene undergo selective fluorination, leading to various fluorinated products. This process is key in synthesizing intermediates for pharmaceutical and agricultural chemicals (Momota, Kato, Morita, & Matsuda, 1994).
Photochemistry and Isomerization
In the realm of photochemistry, derivatives of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene are studied for their behavior under various wavelengths of light. This research is fundamental for understanding molecular dynamics and reactions under different photolytic conditions (Al-ani, 1973).
Chemical Synthesis and Transformations
In chemical synthesis, 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene and related compounds are precursors for various fluorination reactions. These reactions are crucial for creating novel compounds with potential applications in materials science, pharmaceuticals, and agrochemicals (Kitamura, Kuriki, Morshed, & Hori, 2011).
Environmental Biodegradation
Interestingly, research has also explored the biodegradation of compounds like 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene. Understanding how these compounds break down in the environment is essential, especially given their use in industrial applications (Moreira, Amorim, Carvalho, & Castro, 2009).
properties
IUPAC Name |
2-(1,1-difluoroethyl)-1-fluoro-4-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3/c1-6-3-4-8(10)7(5-6)9(2,11)12/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKSUYSAHUQESQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)C(C)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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